1-(4-aminobenzyl)-N-(4-fluoro-2-methylphenyl)-1H-imidazole-4-carboxamide

• IUPAC Name: 1-[(4-aminophenyl)methyl]-N-(4-fluoro-2-methylphenyl)imidazole-4-carboxamide
• InChI: InChI=1S/C18H17FN4O/c1-12-8-14(19)4-7-16(12)22-18(24)17-10-23(11-21-17)9-13-2-5-15(20)6-3-13/h2-8,10-11H,9,20H2,1H3,(H,22,24)
• InChI Key: JAZNYHUGSMVQAA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)F)NC(=O)C2=CN(C=N2)CC3=CC=C(C=C3)N
• Molecular Formula: C18H17FN4O
• Molecular Weight: 324.4 g/mol
• CAS No.: 1351771-25-9

Description

1-(4-Aminobenzyl)-N-(4-fluoro-2-methylphenyl)-1H-imidazole-4-carboxamide (abbreviated as AB-FMC) is a small molecule that has been studied for its potential applications in medicinal chemistry and drug discovery. It is a member of the imidazole family of compounds and is characterized by a four-membered ring structure containing two nitrogen atoms and two carbon atoms. AB-FMC has been studied for its ability to interact with proteins and other molecules, as well as its potential to modulate the activity of enzymes and other biological targets.

Scientific Research Applications

• Antitumor Activity :

  • Hao et al. (2017) synthesized a compound similar to 1-(4-aminobenzyl)-N-(4-fluoro-2-methylphenyl)-1H-imidazole-4-carboxamide, which showed inhibition of the proliferation of some cancer cell lines (Hao et al., 2017).

• Synthesis and Structure Analysis :

  • Richter et al. (2023) reported the crystal and molecular structures of a related compound, which was a side product during the synthesis of an antitubercular agent (Richter et al., 2023).

• Antibacterial and Antiviral Activity :

  • Golankiewicz et al. (1995) synthesized various imidazo[1,5-a]-1,3,5-triazine derivatives, including benzyl-substituted variants, and examined their inhibitory effects on the replication of ortho- and paramyxoviruses (Golankiewicz et al., 1995).
  • Hackenberg et al. (2013) discussed the synthesis of N-heterocyclic carbene–silver(I) acetate complexes derived from 4,5-ditolyl-imidazole and their preliminary in vitro antibacterial activity (Hackenberg et al., 2013).

• Antimycobacterial Evaluation :

  • Richter et al. (2022) investigated the antimycobacterial properties of a benzimidazole analogue of an antituberculosis drug candidate, which is structurally related to the compound of interest (Richter et al., 2022).

• Metabolism and Disposition Studies :

  • Monteagudo et al. (2007) conducted studies on the metabolism and disposition of potent HIV integrase inhibitors using 19F-NMR spectroscopy, including compounds with a similar structural framework (Monteagudo et al., 2007).